Cas no 54759-71-6 (1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl-
• CAS No: 54759-71-6
• MF: C₅H₉N₃S₂
• MW: 175.275057554245
• CID: 373290
• PubChem ID: 6453071
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl-
• 5-(ethylthio)-N-methyl-1,3,4-thiadiazol-2-amine
• 5-ethylsulfanyl-N-methyl-1,3,4-thiadiazol-2-amine
• 5-(ethylsulfanyl)-N-methyl-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-(ethylthio)-N-methyl-
• AKOS023092075
• DTXSID90203225
• NS00033189
• 54759-71-6
• Z92638736
• SCHEMBL11641500
• EINECS 259-324-8

• Inchi： 1S/C5H9N3S2/c1-3-9-5-8-7-4(6-2)10-5/h3H2,1-2H3,(H,6,7)
• InChI Key： TVHNTVGLNZZCBS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC)S1)CC

Computed Properties

• Exact Mass: 175.02397
• Monoisotopic Mass: 175.023789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.28
• Boiling Point: 289.9°C at 760 mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.589
• PSA: 37.81